Cas no 24133-93-5 (4H-Imidazole,5-methoxy-2,4,4-triphenyl-)

• Product Name: 4H-Imidazole,5-methoxy-2,4,4-triphenyl-
• CAS No: 24133-93-5
• MF: C₂₂H₁₈N₂O
• MW: 326.391125202179
• CID: 240411
• PubChem ID: 629823
• Update Time: 2025-04-19

4H-Imidazole,5-methoxy-2,4,4-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazole,5-methoxy-2,4,4-triphenyl-
• 2,5,5-Triphenyl-4-methoxyimidazole
• 5-methoxy-2,4,4-triphenylimidazole
• 4H-Imidazole, 5-methoxy-2,4,4-triphenyl-
• DTXSID50348060
• CCUVUSXMNYGDHJ-UHFFFAOYSA-N
• 24133-93-5
• 5-Methoxy-2,4,4-triphenyl-4H-imidazole #

• Inchi： 1S/C22H18N2O/c1-25-21-22(18-13-7-3-8-14-18,19-15-9-4-10-16-19)24-20(23-21)17-11-5-2-6-12-17/h2-16H,1H3
• InChI Key： CCUVUSXMNYGDHJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C2C=CC=CC=2)(C2C=CC=CC=2)N=C(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 326.14204
• Monoisotopic Mass: 326.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 34Ų

Experimental Properties

• PSA: 33.95